Cas no 947533-86-0 (2-Methyl-3-(trifluoromethyl)phenylboronic acid)

2-Methyl-3-(trifluoromethyl)phenylboronic acid Properties

Names and Identifiers

• 2-Methyl-3-(trifluoromethyl)phenylboronic acid
• [2-methyl-3-(trifluoromethyl)phenyl]boronic acid
• 2-Methyl-3-trifluoroMethyl-phenylboronic acid
• B-[2-Methyl-3-(trifluoromethyl)phenyl]boronic acid (ACI)
• J-509949
• DTXSID60659371
• 2-Methyl-3-trifluoromethylphenylboronic acid
• 947533-86-0
• BS-24687
• GCYGREFYJFYOII-UHFFFAOYSA-N
• CS-0175781
• 2-Methyl-3-(trifluoromethyl)phenylboronicacid
• DB-010471
• 2-Methyl-3-trifluoromethyl-phenylboronic acid(contains varying amounts of Anhydride)
• (2-Methyl-3-(trifluoromethyl)phenyl)boronic acid
• EN300-317161
• F72105
• MFCD11042430
• AKOS015892928
• 2-METHYL-3-TRIFLUOROMETHYL-PHENYLBORONIC ACID
• +Expand

• MDL： MFCD11042430
• InChIKey： GCYGREFYJFYOII-UHFFFAOYSA-N
• Inchi： 1S/C8H8BF3O2/c1-5-6(8(10,11)12)3-2-4-7(5)9(13)14/h2-4,13-14H,1H3
• SMILES： FC(C1C(C)=C(B(O)O)C=CC=1)(F)F

Computed Properties

• Exact Mass: 204.056944g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.056944g/mol
• Monoisotopic Mass: 204.056944g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 14
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.69360
• PSA: 40.46000

2-Methyl-3-(trifluoromethyl)phenylboronic acid Security Information

2-Methyl-3-(trifluoromethyl)phenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%